Cas no 906478-24-8 (2,3-dihydroxy-N-(propan-2-yl)benzamide)

• Product Name: 2,3-dihydroxy-N-(propan-2-yl)benzamide
• CAS No: 906478-24-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD24612621
• CID: 5611246
• PubChem ID: 101400180
• Update Time: 2025-10-28

2,3-dihydroxy-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-842382
• 2,3-dihydroxy-N-(propan-2-yl)benzamide
• 906478-24-8
• N-Isopropyl-2,3-dihydroxybenzamide

• MDL： MFCD24612621
• Inchi： 1S/C10H13NO3/c1-6(2)11-10(14)7-4-3-5-8(12)9(7)13/h3-6,12-13H,1-2H3,(H,11,14)
• InChI Key： REUCDYTVOWMAEC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1O)O)NC(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2,3-dihydroxy-N-(propan-2-yl)benzamide

Professional Introduction to 2,3-dihydroxy-N-(propan-2-yl)benzamide (CAS No. 906478-24-8)

2,3-dihydroxy-N-(propan-2-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 906478-24-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzamide core substituted with hydroxyl groups at the 2 and 3 positions and an isopropyl amine side chain, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further investigation.

The structural motif of 2,3-dihydroxy-N-(propan-2-yl)benzamide encompasses several key functional groups that contribute to its unique chemical properties and biological interactions. The benzamide moiety is well-documented for its role in various pharmacological applications, often serving as a scaffold for drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The presence of hydroxyl groups at the 2 and 3 positions introduces polarity and potential hydrogen bonding capabilities, which can influence both solubility and binding affinity. Additionally, the isopropyl amine side chain provides a lipophilic extension that may enhance membrane permeability, facilitating cellular uptake.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2,3-dihydroxy-N-(propan-2-yl)benzamide with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for therapeutic intervention in metabolic disorders. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an intermediate in drug discovery pipelines.

In vitro studies have begun to elucidate the pharmacological profile of CAS No. 906478-24-8. Initial experiments indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting a possible application in antimicrobial therapies. The hydroxyl groups are thought to contribute to these effects by facilitating interactions with bacterial cell wall components or by modulating intracellular signaling pathways. However, further research is necessary to fully characterize its antimicrobial spectrum and mechanisms of action.

The synthesis of 2,3-dihydroxy-N-(propan-2-yl)benzamide presents an intriguing challenge for organic chemists due to the need for precise functional group manipulation and regioselective reactions. Modern synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been explored to optimize yield and purity. These approaches not only enhance the accessibility of the compound but also provide insights into scalable production methods suitable for industrial applications.

The potential applications of CAS No. 906478-24-8 extend beyond antimicrobial uses. Its structural features suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines or enzymes. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation, with preliminary results indicating promising outcomes. Additionally, the compound’s ability to cross cell membranes may make it a viable candidate for drug delivery systems targeting specific pathological conditions.

Regulatory considerations play a crucial role in the development of new chemical entities like 2,3-dihydroxy-N-(propan-2-yl)benzamide. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before advancing to clinical trials. Safety assessments, including toxicity studies and pharmacokinetic evaluations, are essential steps in determining the feasibility of therapeutic use. Collaborative efforts between academic researchers and pharmaceutical companies are fostering innovation while adhering to regulatory frameworks.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like CAS No. 906478-24-8. AI-driven platforms analyze vast datasets to predict biological activity and optimize molecular structures, reducing the time required for hit identification and lead optimization. This synergy between traditional medicinal chemistry and computational methods has revitalized interest in molecules such as this one, which might have otherwise been overlooked.

Future directions in research on 2,3-dihydroxy-N-(propan-2-yl)benzamide include exploring its role in neurodegenerative diseases. The benzamide core is frequently found in compounds targeting amyloid-beta plaques associated with Alzheimer’s disease, suggesting that this molecule may offer therapeutic benefits through similar mechanisms. Combination therapies involving CAS No. 906478-24-8 with other bioactive agents are also being considered to enhance treatment efficacy.

The environmental impact of synthesizing and utilizing 906478-24-8 is another critical aspect warranting attention. Green chemistry principles emphasize sustainable practices that minimize waste and reduce hazardous exposures during production processes. Innovations such as flow chemistry and biocatalysis are being adopted to align synthetic routes with environmental stewardship goals without compromising yield or purity.

In conclusion,CAS No 906478–24–8, corresponding to 2,3-dihydroxy-N-(propan–2–yl)benzamide, represents a fascinating subject of study with diverse potential applications across medicine and biotechnology Its unique structural features combined with emerging research findings position it as a valuable asset for further exploration within pharmaceutical research communities worldwide As scientific understanding evolves additional uses may emerge expanding its significance beyond current expectations